(E,E)-Farnesol
(E,E)-Farnesol
2E, 6E-Farnesol, also known as (2E, 6E)-farnesol or trans-farnesol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, 2E, 6E-farnesol is considered to be an isoprenoid lipid molecule. 2E, 6E-Farnesol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2E, 6E-Farnesol has been found in human epidermis, intestine and kidney tissues, and has also been primarily detected in blood. Within the cell, 2E, 6E-farnesol is primarily located in the membrane (predicted from logP) and cytoplasm. 2E, 6E-Farnesol exists in all eukaryotes, ranging from yeast to humans. 2E, 6E-Farnesol participates in a number of enzymatic reactions. In particular, 2E, 6E-farnesol can be biosynthesized from (6E, 10E)-2, 6, 10-trimethyldodeca-2, 6, 10-triene. 2E, 6E-Farnesol is also a parent compound for other transformation products, including but not limited to, yanuthone X2, (2E, 6E, 10E)-omega-hydroxyfarnesol, and (2E, 6E)-farnesyl monophosphate. 2E, 6E-Farnesol is a mild, sweet, and angelica tasting compound that can be found in a number of food items such as tea, ginger, lemon grass, and sweet basil. This makes 2E, 6E-farnesol a potential biomarker for the consumption of these food products. 2E, 6E-Farnesol is a potentially toxic compound.
Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992)
Farnesol is a farnesane sesquiterpenoid that is dodeca-2,6,10-triene substituted by methyl groups at positions 3, 7 and 11 and a hydroxy group at position 1. It has a role as a plant metabolite, a fungal metabolite and an antimicrobial agent. It is a farnesane sesquiterpenoid, a primary alcohol and a polyprenol.
Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992)
Farnesol is a farnesane sesquiterpenoid that is dodeca-2,6,10-triene substituted by methyl groups at positions 3, 7 and 11 and a hydroxy group at position 1. It has a role as a plant metabolite, a fungal metabolite and an antimicrobial agent. It is a farnesane sesquiterpenoid, a primary alcohol and a polyprenol.
Brand Name:
Vulcanchem
CAS No.:
106-28-5
VCID:
VC0120207
InChI:
InChI=1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11,16H,5-6,8,10,12H2,1-4H3/b14-9+,15-11+
SMILES:
CC(=CCCC(=CCCC(=CCO)C)C)C
Molecular Formula:
C15H26O
Molecular Weight:
222.37 g/mol
(E,E)-Farnesol
CAS No.: 106-28-5
Reference Standards
VCID: VC0120207
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol
CAS No. | 106-28-5 |
---|---|
Product Name | (E,E)-Farnesol |
Molecular Formula | C15H26O |
Molecular Weight | 222.37 g/mol |
IUPAC Name | (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-ol |
Standard InChI | InChI=1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11,16H,5-6,8,10,12H2,1-4H3/b14-9+,15-11+ |
Standard InChIKey | CRDAMVZIKSXKFV-YFVJMOTDSA-N |
Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CO)/C)/C)C |
SMILES | CC(=CCCC(=CCCC(=CCO)C)C)C |
Canonical SMILES | CC(=CCCC(=CCCC(=CCO)C)C)C |
Boiling Point | 230 to 235 °F at 760 mm Hg (NTP, 1992) 110-113 °C |
Colorform | Colorless liquid Slightly yellow liquid |
Density | 0.8846 at 68 °F (NTP, 1992) 0.8871 at 20 °C/4 °C 0.884-0.889 |
Melting Point | 25 °C <25°C |
Physical Description | Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992) Solid Slightly yellow to colourless liquid; mild, oily, floral aroma |
Description | 2E, 6E-Farnesol, also known as (2E, 6E)-farnesol or trans-farnesol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, 2E, 6E-farnesol is considered to be an isoprenoid lipid molecule. 2E, 6E-Farnesol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2E, 6E-Farnesol has been found in human epidermis, intestine and kidney tissues, and has also been primarily detected in blood. Within the cell, 2E, 6E-farnesol is primarily located in the membrane (predicted from logP) and cytoplasm. 2E, 6E-Farnesol exists in all eukaryotes, ranging from yeast to humans. 2E, 6E-Farnesol participates in a number of enzymatic reactions. In particular, 2E, 6E-farnesol can be biosynthesized from (6E, 10E)-2, 6, 10-trimethyldodeca-2, 6, 10-triene. 2E, 6E-Farnesol is also a parent compound for other transformation products, including but not limited to, yanuthone X2, (2E, 6E, 10E)-omega-hydroxyfarnesol, and (2E, 6E)-farnesyl monophosphate. 2E, 6E-Farnesol is a mild, sweet, and angelica tasting compound that can be found in a number of food items such as tea, ginger, lemon grass, and sweet basil. This makes 2E, 6E-farnesol a potential biomarker for the consumption of these food products. 2E, 6E-Farnesol is a potentially toxic compound. Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992) Farnesol is a farnesane sesquiterpenoid that is dodeca-2,6,10-triene substituted by methyl groups at positions 3, 7 and 11 and a hydroxy group at position 1. It has a role as a plant metabolite, a fungal metabolite and an antimicrobial agent. It is a farnesane sesquiterpenoid, a primary alcohol and a polyprenol. |
Solubility | Soluble in three volumes of 70% alcohol SOL IN ALCOHOL: 1:3 IN 70% ALCOHOL Solubility in alcohol: 1 mL in 1 mL 95% ethanol Insoluble in water In water, 1.7 mg/L at 25 °C (est) Insoluble in water; soluble in oils soluble (in ethanol) |
Synonyms | (E,E)-3,7,11-trimethyl-2,6,10-Dodecatrien-1-ol; (2E,6E)-Farnesol; (E)-β-Farnesol; (E,E)-3,7,11-Trimethyl-2,6,10-dodecatnen-1-ol; (E,E)-Farnesol; 2,6-Di-trans-farnesol; 2-trans,6-trans-Farnesol; 3,7,11-Trimethyldodeca-2-trans,6-trans,10-trien-1-ol; In |
Vapor Pressure | 3.94X10-5 mm Hg at 25 °C (est) |
PubChem Compound | 445070 |
Last Modified | Nov 11 2021 |
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